Cas no 1355178-81-2 (1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone)

• Product Name: 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone
• CAS No: 1355178-81-2
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 5189044
• Update Time: 2025-06-13

1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone
• Ethanone, 1-[2-(4-fluorophenyl)-1-piperidinyl]-

• Inchi： 1S/C13H16FNO/c1-10(16)15-9-3-2-4-13(15)11-5-7-12(14)8-6-11/h5-8,13H,2-4,9H2,1H3
• InChI Key： HGEFIHGYXSPZKW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C1=CC=C(F)C=C1)C

Additional information on 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone

Professional Introduction to 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone (CAS No. 1355178-81-2)

1-[2-(4-Fluoro-phenyl-piperidin-1-yl)-ethanone] (CAS No. 1355178-81-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, characterized by its piperidinyl and fluorophenyl substituents, represents a promising scaffold for the design of novel therapeutic agents.

The chemical structure of 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone consists of an acetyl group attached to a piperidine ring, which is further substituted with a 4-fluorophenyl moiety. This arrangement not only imparts specific electronic and steric properties but also enhances the compound's interactability with biological targets. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, the investigation of piperidine derivatives has been extensively studied due to their broad spectrum of biological activities. Piperidine-based compounds are known for their role in central nervous system (CNS) drugs, antiviral agents, and anticancer therapies. The introduction of a fluorine atom into the phenyl ring further modulates the pharmacokinetic and pharmacodynamic properties of these derivatives, making them attractive candidates for further exploration.

The synthesis of 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess in medicinal chemistry but also underscore the importance of innovative approaches in developing novel bioactive molecules.

The pharmacological profile of 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone has been the subject of extensive research. Preclinical studies have demonstrated its potential as a modulator of various biological pathways, including G-protein coupled receptors (GPCRs) and enzyme inhibition. The compound's ability to interact with these targets suggests its utility in treating a range of disorders, from neurological disorders to inflammatory conditions. Furthermore, its structural features make it a valuable scaffold for structure-based drug design, enabling the optimization of lead compounds through computational modeling and molecular docking techniques.

Recent advancements in drug discovery have emphasized the importance of targeted therapy and personalized medicine. Compounds like 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone exemplify this trend by offering a versatile platform for developing drugs that can be tailored to individual patient needs. The integration of high-throughput screening (HTS) technologies and machine learning algorithms has accelerated the identification of promising candidates from large compound libraries, including derivatives with fluorinated aromatic rings.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence metabolic pathways and enhance binding affinity has led to numerous successful drugs on the market. The incorporation of fluorine into 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone not only improves its pharmacological properties but also opens up avenues for further derivatization and optimization. Researchers are exploring various modifications to this core structure to develop more potent and selective therapeutic agents.

In conclusion, 1-[2-(4-Fluoro-phenyl)-piperidin-1-yl]-ethanone (CAS No. 1355178-81-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation drugs that address unmet medical needs.